Cas no 26868-19-9 (2-Propen-1-amine,N,N-bis[(triethoxysilyl)methyl]-)

• Product Name: 2-Propen-1-amine,N,N-bis[(triethoxysilyl)methyl]-
• CAS No: 26868-19-9
• MF: C₁₇H₃₉NO₆Si₂
• MW: 409.665667772293
• CID: 273874
• PubChem ID: 117885
• Update Time: 2025-04-19

2-Propen-1-amine,N,N-bis[(triethoxysilyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine,N,N-bis[(triethoxysilyl)methyl]-
• N,N-bis(triethoxysilylmethyl)prop-2-en-1-amine
• 2-Propen-1-amine, N,N-bis((triethoxysilyl)methyl)-
• N,N-Bis((triethoxysilyl)methyl)allylamine
• N,N-bis[(triethoxysilyl)methyl]prop-2-en-1-amine
• 26868-19-9
• NS00051274
• 2-Propen-1-amine, N,N-bis[(triethoxysilyl)methyl]-
• N,N-BIS[(TRIETHOXYSILYL)METHYL]ALLYLAMINE
• EINECS 248-076-6
• SCHEMBL9858378
• DTXSID5067263

• Inchi： 1S/C17H39NO6Si2/c1-8-15-18(16-25(19-9-2,20-10-3)21-11-4)17-26(22-12-5,23-13-6)24-14-7/h8H,1,9-17H2,2-7H3
• InChI Key： JKIXQFFUDBSKMM-UHFFFAOYSA-N
• SMILES： [Si](CN(CC=C)C[Si](OCC)(OCC)OCC)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 409.23167
• Monoisotopic Mass: 409.23159103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.62